N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide

• IUPAC Name: N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C16H16N4OS/c1-11-7-14(22-12(11)2)16(21)19-9-13-3-4-15(18-8-13)20-6-5-17-10-20/h3-8,10H,9H2,1-2H3,(H,19,21)
• InChI Key: LOOPJLFRRSSBIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NCC2=CN=C(C=C2)N3C=CN=C3)C
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide, also known as IMPY, is a chemical compound that has been extensively studied for its potential applications in scientific research. IMPY is a small molecule that can be synthesized through a variety of methods and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide is not fully understood, but it is thought to act through binding to specific receptors or transporters in the body. For example, N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has been shown to bind to the dopamine transporter and inhibit dopamine uptake, which is thought to be the mechanism behind its potential therapeutic effects in Parkinson's disease. N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has also been shown to bind to amyloid-beta plaques in the brain, which is thought to be the mechanism behind its potential diagnostic and therapeutic effects in Alzheimer's disease.
Biochemical and Physiological Effects
N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has a range of biochemical and physiological effects, including its ability to bind to specific receptors and transporters in the body. It has been shown to have potential therapeutic effects in a range of diseases, including Alzheimer's disease, Parkinson's disease, and cancer. In addition, N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has been shown to have potential as a diagnostic tool for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has several advantages for lab experiments, including its small size, which allows it to easily penetrate cell membranes and interact with specific receptors and transporters. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide, including further studies on its potential therapeutic effects in Alzheimer's disease, Parkinson's disease, and cancer. In addition, further research is needed to fully understand its mechanism of action and potential toxicity. Other future directions for research could include the development of new synthesis methods for N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide, as well as the exploration of its potential applications in other areas of scientific research.

Synthesis Methods

N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide can be synthesized through a variety of methods, including the reaction of 3-aminopyridine with 6-bromoimidazo[1,2-a]pyridine, followed by reaction with 4,5-dimethylthiophene-2-carboxylic acid chloride. The resulting product is purified through column chromatography to obtain pure N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide.

Scientific Research Applications

N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have potential therapeutic effects in a range of diseases, including Alzheimer's disease, Parkinson's disease, and cancer. N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has been shown to bind to amyloid-beta plaques in the brain, which are associated with Alzheimer's disease, and has been suggested as a potential diagnostic tool for the disease. N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has also been shown to have potential as a therapeutic agent for Parkinson's disease, as it can bind to the dopamine transporter and inhibit dopamine uptake. In addition, N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-4,5-dimethylthiophene-2-carboxamide has been shown to have potential as a cancer therapeutic agent, as it can inhibit the growth of cancer cells.